Cas no 99709-59-8 (1-Methyl-4-(methylamino)piperidine Dihydrochloride)

• Product Name: 1-Methyl-4-(methylamino)piperidine Dihydrochloride
• CAS No: 99709-59-8
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD12547731
• CID: 1993722
• PubChem ID: 50998948
• Update Time: 2025-08-05

1-Methyl-4-(methylamino)piperidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,1-dimethylpiperidin-4-amine dihydrochloride
• 4-Piperidinamine, N,1-dimethyl-, hydrochloride (1:2)
• LogP
• C78640
• MFCD12547731
• 1-Methyl-4-methylaminopiperidine dihydrochloride
• N,1-dimethylpiperidin-4-amine;dihydrochloride
• DTXSID90679360
• ZDA70959
• AKOS015996105
• 1-Methyl-4-methylamino-piperidine x 2 hcl
• 859-694-6
• EN300-7472307
• 1-Methyl-4-methylaminopiperidinedihydrochloride
• N,1-Dimethylpiperidin-4-amine--hydrogen chloride (1/2)
• 1-Methyl-4-(methylamino)piperidine 2HCl
• SB43429
• 99709-59-8
• 1-Methyl-4-methylamino-piperidine dihydrochloride
• 1-Methyl-4-(methylamino)piperidine Dihydrochloride

• MDL： MFCD12547731
• Inchi： 1S/C7H16N2.2ClH/c1-8-7-3-5-9(2)6-4-7;;/h7-8H,3-6H2,1-2H3;2*1H
• InChI Key： NXTTUUGBFSJFRQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC(CC1)NC

Computed Properties

• Exact Mass: 200.085
• Monoisotopic Mass: 200.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Additional information on 1-Methyl-4-(methylamino)piperidine Dihydrochloride

Professional Introduction to 1-Methyl-4-(methylamino)piperidine Dihydrochloride (CAS No. 99709-59-8)

1-Methyl-4-(methylamino)piperidine Dihydrochloride, with the chemical formula C₇H₁₆N₂·2HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both a methyl group and a methylamino substituent at the 1 and 4 positions, respectively, imparts unique structural and functional properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The CAS No. 99709-59-8 uniquely identifies this chemical entity in scientific literature and databases, facilitating precise referencing and research continuity. As an expert in the field, it is imperative to highlight the compound's potential applications and its alignment with contemporary research trends.

In recent years, there has been a growing interest in piperidine derivatives due to their role as key scaffolds in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif of 1-Methyl-4-(methylamino)piperidine Dihydrochloride exhibits characteristics that are conducive to interactions with biological targets such as enzymes and receptors. This has spurred extensive research into its derivatives as potential therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its framework to develop novel molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy. For instance, studies have demonstrated that modifications at the 1-position can influence metabolic stability, while alterations at the 4-position can fine-tune binding affinity to specific biological targets. Such insights are critical for optimizing drug candidates during the preclinical development phase.

The dihydrochloride salt form of 1-Methyl-4-(methylamino)piperidine Dihydrochloride enhances its solubility in aqueous systems, making it more amenable for formulation into injectable solutions and oral dosage forms. This property is particularly advantageous in drug development, where bioavailability and solubility are pivotal factors determining a drug's clinical success.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Methyl-4-(methylamino)piperidine Dihydrochloride derivatives. Molecular modeling techniques have enabled researchers to predict binding interactions with target proteins with high accuracy, thereby shortening the time required for hit identification and lead optimization. This integration of computational methods with traditional synthetic approaches has been instrumental in uncovering new pharmacophores within this chemical class.

The pharmaceutical industry has shown particular interest in using 1-Methyl-4-(methylamino)piperidine Dihydrochloride as a building block for central nervous system (CNS) drugs. Piperidine derivatives have been implicated in modulating neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and Parkinson's disease. Emerging research indicates that subtle structural variations can significantly alter the pharmacological profile of these compounds, offering opportunities for developing next-generation therapeutics.

Moreover, the compound's role in antiviral and antibacterial research cannot be overstated. Its ability to interfere with essential metabolic pathways in pathogens has made it a focal point for designing novel antimicrobial agents. Researchers are exploring its derivatives as inhibitors of viral proteases and enzymes involved in bacterial cell wall synthesis, providing hope for addressing emerging drug-resistant strains.

The synthesis of 1-Methyl-4-(methylamino)piperidine Dihydrochloride involves well-established organic reactions, including nucleophilic substitution and condensation processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for ensuring an adequate supply of starting materials for industrial-scale drug manufacturing.

In conclusion, 1-Methyl-4-(methylamino)piperidine Dihydrochloride (CAS No. 99709-59-8) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features, combined with its versatility as a scaffold for drug development, position it as a key player in addressing various therapeutic challenges. As scientific understanding progresses, it is anticipated that new applications and derivatives will continue to emerge from ongoing research efforts.